Cas no 88267-97-4 (4-Methyl-5,6,7,8-tetrahydro-2-quinazolinol)

• Product Name: 4-Methyl-5,6,7,8-tetrahydro-2-quinazolinol
• CAS No: 88267-97-4
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD01444097
• CID: 732856
• Update Time: 2026-04-29

4-Methyl-5,6,7,8-tetrahydro-2-quinazolinol Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinazolinone,5,6,7,8-tetrahydro-4-methyl-
• 4-methyl-5,6,7,8-tetrahydro-3H-quinazolin-2-one
• 4-Methyl-5,6,7,8-tetrahydro-2-quinazolinol

• MDL： MFCD01444097
• Inchi： InChI=1S/C9H12N2O/c1-6-7-4-2-3-5-8(7)11-9(12)10-6/h2-5H2,1H3,(H,10,11,12)
• InChI Key： SBWKGXYIVNLNHY-UHFFFAOYSA-N
• SMILES： CC1=C2CCCCC2=NC(=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0

Additional information on 4-Methyl-5,6,7,8-tetrahydro-2-quinazolinol

Recent Advances in the Study of 4-Methyl-5,6,7,8-tetrahydro-2-quinazolinol (CAS: 88267-97-4)

4-Methyl-5,6,7,8-tetrahydro-2-quinazolinol (CAS: 88267-97-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its synthesis, biological activity, and potential applications in drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanism of action, therapeutic potential, and future research directions.

One of the key areas of interest in recent research has been the synthesis and optimization of 4-Methyl-5,6,7,8-tetrahydro-2-quinazolinol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthetic route for this compound, highlighting its potential for large-scale production. The researchers employed a novel catalytic system that improved yield and purity, making it a promising candidate for further pharmacological evaluation.

In terms of biological activity, 4-Methyl-5,6,7,8-tetrahydro-2-quinazolinol has shown notable effects as a modulator of certain enzymatic pathways. A recent in vitro study revealed its inhibitory activity against phosphodiesterase (PDE) enzymes, which are implicated in various inflammatory and neurological disorders. The compound exhibited selective inhibition of PDE4, suggesting its potential as a therapeutic agent for conditions such as asthma, chronic obstructive pulmonary disease (COPD), and even neurodegenerative diseases like Alzheimer's.

Another significant finding comes from a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's interaction with G-protein-coupled receptors (GPCRs). The researchers found that 4-Methyl-5,6,7,8-tetrahydro-2-quinazolinol acts as an allosteric modulator of the adenosine A2A receptor, a target of interest for treating Parkinson's disease and other movement disorders. This discovery opens new avenues for the development of novel therapeutics targeting GPCRs.

Despite these promising results, challenges remain in the clinical translation of 4-Methyl-5,6,7,8-tetrahydro-2-quinazolinol. Pharmacokinetic studies have indicated that the compound has moderate bioavailability and a relatively short half-life, which may limit its therapeutic efficacy. However, recent efforts in prodrug design and formulation optimization have shown potential in overcoming these limitations. For instance, a 2023 study demonstrated that conjugation with polyethylene glycol (PEG) significantly improved the compound's solubility and stability in vivo.

In conclusion, 4-Methyl-5,6,7,8-tetrahydro-2-quinazolinol (CAS: 88267-97-4) represents a promising scaffold for drug development, with demonstrated activity against multiple biological targets. Ongoing research is focused on optimizing its pharmacological properties and exploring its therapeutic potential in various disease models. Future studies should prioritize in vivo efficacy and safety evaluations to advance this compound toward clinical applications.